Cas no 338394-76-6 (N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide)

• Product Name: N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide
• CAS No: 338394-76-6
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• MDL: MFCD00138693
• CID: 5195147
• Update Time: 2026-03-05

N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-2-(2-QUINOXALINYLSULFANYL)ACETAMIDE
• N,N-dimethyl-2-(quinoxalin-2-ylsulfanyl)acetamide
• Bionet2_001687
• N,N-dimethyl-2-quinoxalin-2-ylsulfanylacetamide
• MLS000694748
• HMS1368P01
• HMS2610F14
• SMR000333058
• N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide

• MDL： MFCD00138693
• Inchi： 1S/C12H13N3OS/c1-15(2)12(16)8-17-11-7-13-9-5-3-4-6-10(9)14-11/h3-7H,8H2,1-2H3
• InChI Key： STHUTAMHFYPDNA-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C=CC=CC2=N1)CC(N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 1.6
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide

Introduction to N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide (CAS No. 338394-76-6)

N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide, a compound with the chemical formula C₁₂H₁₃N₃S, is a notable molecule in the realm of pharmaceutical and biochemical research. This compound is characterized by its unique structural features, which include a quinoxaline sulfanyl group and an acetamide moiety. The presence of these functional groups imparts distinct chemical properties that make it a subject of interest for various applications, particularly in medicinal chemistry and drug development.

The CAS number 338394-76-6 provides a unique identifier for this compound, ensuring precise recognition and differentiation in scientific literature and databases. This numbering system is crucial for researchers to locate and reference specific chemical entities accurately. The N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide structure itself is a testament to the complexity and diversity of molecular architectures explored in modern chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the significance of quinoxaline derivatives in the development of novel therapeutic agents. Quinoxalines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The sulfanyl group in N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide further enhances its potential by introducing additional reactive sites that can interact with biological targets.

In particular, the acetamide moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. The dimethylamino group at the nitrogen atom enhances the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry. These features collectively make N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide a promising candidate for further investigation.

Current research in pharmaceutical sciences has demonstrated that molecules incorporating quinoxaline scaffolds can modulate various biological pathways. For instance, studies have shown that quinoxaline derivatives can inhibit enzymes involved in cancer cell proliferation and angiogenesis. The sulfanyl group's ability to form hydrogen bonds and participate in metal coordination further expands its utility in designing targeted therapies.

The N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide compound has been investigated for its potential role in addressing neurological disorders. Quinoxalines have shown promise as neuroprotective agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Preliminary studies suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter systems involved in cognitive function and neurodegeneration.

Additionally, the structural versatility of N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide allows for modifications that can fine-tune its biological activity. Researchers can alter substituents on the quinoxaline ring or introduce additional functional groups to enhance binding affinity or selectivity for specific targets. This flexibility is crucial in developing drugs with minimal side effects and high efficacy.

The synthesis of N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinoxaline core efficiently. These techniques ensure high yields and purity, which are essential for subsequent biological evaluations.

In conclusion, N,N-dimethyl-2-(2-quinoxalinylsulfanyl)acetamide (CAS No. 338394-76-6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a quinoxaline sulfanyl group and an acetamide moiety makes it a versatile molecule with implications in various disease areas, including cancer and neurological disorders. Further exploration of its pharmacological properties will undoubtedly contribute to the development of novel treatments that address unmet medical needs.